Cas no 1427358-50-6 (3-Azabicyclo[3.1.0]hexane-2-methanol)

3-Azabicyclo[3.1.0]hexane-2-methanol is a bicyclic compound featuring a fused cyclopropane and pyrrolidine ring system with a hydroxymethyl substituent. This structure imparts rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s constrained geometry enhances binding affinity in drug design, particularly for targeting central nervous system (CNS) receptors or enzymes. Its polar functional group allows for further derivatization, facilitating the development of bioactive molecules. The scaffold’s stability and synthetic versatility make it suitable for applications in medicinal chemistry, where precise spatial orientation of functional groups is critical. Handling requires standard precautions for amine-containing compounds.

3-Azabicyclo[3.1.0]hexane-2-methanol structure

1427358-50-6 structure

Product Name:3-Azabicyclo[3.1.0]hexane-2-methanol

CAS No:1427358-50-6

MF:C₆H₁₁NO

MW:113.157641649246

CID:5251949

Update Time:2025-08-04

3-Azabicyclo[3.1.0]hexane-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.0]hexane-2-methanol
- Inchi： 1S/C6H11NO/c8-3-6-5-1-4(5)2-7-6/h4-8H,1-3H2
- InChI Key： SFEYJTLKTWQWMB-UHFFFAOYSA-N
- SMILES： C12C(C1)CNC2CO

3-Azabicyclo[3.1.0]hexane-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-379134-1.0g	{3-azabicyclo[3.1.0]hexan-2-yl}methanol	1427358-50-6	1.0g	$986.0	2023-03-02
Enamine	EN300-379134-2.5g	{3-azabicyclo[3.1.0]hexan-2-yl}methanol	1427358-50-6	2.5g	$2043.0	2023-03-02
Enamine	EN300-379134-5.0g	{3-azabicyclo[3.1.0]hexan-2-yl}methanol	1427358-50-6	5.0g	$2587.0	2023-03-02
Enamine	EN300-379134-10.0g	{3-azabicyclo[3.1.0]hexan-2-yl}methanol	1427358-50-6	10.0g	$3253.0	2023-03-02

3-Azabicyclo[3.1.0]hexane-2-methanol Related Literature

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Additional information on 3-Azabicyclo[3.1.0]hexane-2-methanol

3-Azabicyclo[3.1.0]hexane-2-methanol: A Comprehensive Overview

3-Azabicyclo[3.1.0]hexane-2-methanol, also known by its CAS number 1427358-50-6, is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of nitrogen-containing bicyclic structures, which are known for their versatile applications in drug design and material science.

The structural uniqueness of 3-Azabicyclo[3.1.0]hexane-2-methanol lies in its bicyclic framework, which consists of a six-membered ring fused with a three-membered aziridine ring. The presence of the hydroxymethyl group (-CH₂OH) at the 2-position introduces additional functional diversity, making this compound a valuable building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of nitrogen-containing bicyclic compounds like 3-Azabicyclo[3.1.0]hexane-2-methanol in medicinal chemistry. Researchers have demonstrated that such structures can serve as templates for designing bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the ability of 3-Azabicyclo[3.1.0]hexane-2-methanol to act as a scaffold for creating kinase inhibitors, which are critical in targeting specific enzymes involved in disease progression.

Beyond its role in drug discovery, this compound has also found applications in polymer chemistry due to its ability to form robust cyclic structures that enhance material durability and flexibility.

The synthesis of 3-Azabicyclo[3.1.0]hexane-2-methanol typically involves multi-step reactions, including ring-closing metathesis and subsequent functionalization to introduce the hydroxymethyl group.

As per recent advancements, researchers have optimized the synthesis pathway to improve yield and reduce production costs, making this compound more accessible for large-scale applications.

In conclusion, 3-Azabicyclo[3.1.0]hexane-2-methanol, with its unique structure and versatile properties, continues to be a focal point in chemical research and development.